Cas no 7782-24-3 ((2S)-2-phenylpropanoic acid)

(2S)-2-phenylpropanoic acid structure
(2S)-2-phenylpropanoic acid structure
Product Name:(2S)-2-phenylpropanoic acid
CAS No:7782-24-3
MF:C9H10O2
MW:150.174502849579
MDL:MFCD00063139
CID:47812
PubChem ID:87575316
Update Time:2025-09-22

(2S)-2-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Phenylpropanoic acid
    • S-(+)-2-Phenylpropionic acid
    • (S)-(+)-2-Phenylpropionic Acid
    • (2S)-2-phenylpropanoic acid
    • (S)-HTA
    • (S)-(+)-Hydratropic Acid
    • (S)-hydratropic acid
    • (S)-alpha-Methylbenzeneacetic acid
    • (S)-2-phenylpropionic acid
    • (S)-2-Phenyl-propionic acid
    • (+)-Hydratropasaeure
    • (+)-hydratropic acid
    • YPGCWEMNNLXISK-ZETCQYMHSA-N
    • 988109NFBC
    • (2~{S})-2-phenylpropanoic acid
    • (S)-2-phenylpropanic acid
    • Hydratropic acid #
    • 9RW
    • Benzeneacetic
    • Benzeneacetic acid, .alpha.-methyl-, (S)-
    • EN300-67238
    • HYDRATROPIC ACID, (S)-(+)-
    • MFCD00063139
    • (+)-(S)-HYDRATROPIC ACID
    • (S)-(+)-Hydratropic acid, (S)-HTA
    • Benzeneacetic acid, alpha-methyl-, (S)-
    • (.ALPHA.S)-.ALPHA.-METHYLBENZENEACETIC ACID
    • (+)-.ALPHA.-PHENYLPROPIONIC ACID
    • SCHEMBL68873
    • DS-14082
    • AC-6587
    • (S)-2-phenyl propionic acid
    • BP-12969
    • UNII-988109NFBC
    • AKOS015840407
    • (+)-2-phenylpropionic acid
    • (S)-(+)-2-Phenylpropionic acid, 97%
    • AMY4109
    • (+)-(S)-2-PHENYLPROPIONIC ACID
    • D-PPA
    • 2-PHENYLPROPIONIC ACID, (+)-
    • CS-W002293
    • P1220
    • Q27121254
    • CHEBI:48527
    • 7782-24-3
    • (s)-(+)-2-phenyl-propionic acid
    • (+)-2-PHENYLPROPANOIC ACID
    • DB-005027
    • MDL： MFCD00063139
    • Inchi： 1S/C9H10O2/c1-7(9(10)11)8-5-3-2-4-6-8/h2-7H,1H3,(H,10,11)/t7-/m0/s1
    • InChI Key： YPGCWEMNNLXISK-ZETCQYMHSA-N
    • SMILES： OC([C@@H](C)C1C=CC=CC=1)=O
    • BRN： 2044507

Computed Properties

  • Exact Mass: 150.06800
  • Monoisotopic Mass: 150.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Liquid
  • Density: 1.1 g/mL at 25 °C(lit.)
  • Melting Point: 29-30 °C (lit.)
  • Boiling Point: 115 °C/1 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:>235.4°F
    Degrees Celsius:>113°C
  • Refractive Index: n20/D 1.522(lit.)
  • PSA: 37.30000
  • LogP: 1.87470
  • Specific Rotation: 75 º (c=3,CHCl3)
  • Optical Activity: [α]20/D +72°, c = 1.6 in chloroform

(2S)-2-phenylpropanoic acid Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H317,H319,H335
  • Warning Statement： P261,P280,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38-43
  • Safety Instruction： S26-S36-S37/39
  • FLUKA BRAND F CODES：10
  • Hazardous Material Identification： Xi
  • Storage Condition：Room temperature
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S37/39

(2S)-2-phenylpropanoic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

(2S)-2-phenylpropanoic acid Pricemore >>

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Fluorochem
040160-25g
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AstaTech
65110-5/G
(S)-2-PHENYL-PROPIONIC ACID
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AstaTech
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